Cas no 1227068-65-6 (1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,5,6-tetrahydropyridin-2-one)

1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,5,6-tetrahydropyridin-2-one is a boronic ester derivative commonly employed as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances handling and storage compared to free boronic acids, while the tetrahydropyridinone scaffold offers reactivity for further functionalization. The compound is valuable in pharmaceutical and agrochemical research, facilitating the construction of complex heterocyclic systems. Its crystalline nature and well-defined structure ensure consistent performance in coupling reactions, making it a reliable choice for precision synthesis. Compatibility with a range of reaction conditions further underscores its utility in diverse synthetic applications.
1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,5,6-tetrahydropyridin-2-one structure
1227068-65-6 structure
Product Name:1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,5,6-tetrahydropyridin-2-one
CAS No:1227068-65-6
MF:C12H20BNO3
MW:237.103103637695
MDL:MFCD26400817
CID:2120705
PubChem ID:59351291
Update Time:2025-07-29

1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,5,6-tetrahydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridin-2(1H)-one
    • 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,5,6-tetrahydropyridin-2-one
    • RLIXDLNCOUHPFA-UHFFFAOYSA-N
    • P17946
    • MFCD26400817
    • 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) -5,6-dihydropyridin-2(1H)-one
    • 1227068-65-6
    • N-methyl-2-pyridione-4-boronic ester
    • 1-Methyl-1,2,5,6-tetrahydropyridin-2-one-4-boronic acid pinacol ester
    • PS-15554
    • 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,5,6-tetrahydropyridin-2-one
    • 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydropyridin-6-one
    • SCHEMBL1303484
    • DA-14063
    • PB39962
    • EN300-363832
    • MDL: MFCD26400817
    • Inchi: 1S/C12H20BNO3/c1-11(2)12(3,4)17-13(16-11)9-6-7-14(5)10(15)8-9/h8H,6-7H2,1-5H3
    • InChI Key: RLIXDLNCOUHPFA-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC(N(C)CC2)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 237.1536237Da
  • Monoisotopic Mass: 237.1536237Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8Ų

1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,5,6-tetrahydropyridin-2-one Pricemore >>

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